Cas no 100789-97-7 (Benzene, 1-(butylthio)-2-(methoxymethyl)-)

Benzene, 1-(butylthio)-2-(methoxymethyl)- structure
100789-97-7 structure
Product Name:Benzene, 1-(butylthio)-2-(methoxymethyl)-
CAS No:100789-97-7
MF:C12H18OS
MW:210.335722446442
CID:3551094
Update Time:2025-04-22

Benzene, 1-(butylthio)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(butylthio)-2-(methoxymethyl)-
    • Inchi: 1S/C12H18OS/c1-3-4-9-14-12-8-6-5-7-11(12)10-13-2/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: MOXCPTVSBMSVMY-UHFFFAOYSA-N
    • SMILES: C1(SCCCC)=CC=CC=C1COC

Computed Properties

  • Exact Mass: 210.107836g/mol
  • Monoisotopic Mass: 210.107836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 210.34g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.5Ų
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